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Compound of Interest

Compound Name: 1,1,1-Trifluoropentane

Cat. No.: B1361525 Get Quote

Technical Overview of 1,1,1-Trifluoropentane
This document provides a concise technical summary of the fundamental molecular properties

of 1,1,1-Trifluoropentane, a fluorinated hydrocarbon. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis who require precise data on this compound.

Molecular and Physical Properties
1,1,1-Trifluoropentane is a halogenated alkane with the chemical formula C5H9F3.[1][2][3] Its

molecular structure consists of a five-carbon pentane chain with three fluorine atoms attached

to the first carbon atom. This substitution significantly influences its physical and chemical

properties.

The key quantitative data for 1,1,1-Trifluoropentane are summarized in the table below for

ease of reference.
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Property Value Reference

Chemical Formula C5H9F3 [1][2][3]

Molecular Weight 126.12 g/mol [1][3]

Exact Mass 126.06563477 Da [2]

Density 0.989 g/cm³ [1]

Boiling Point 59.1 °C at 760 mmHg [1]

Vapor Pressure 217 mmHg at 25°C [1]

Logical Relationship of 1,1,1-Trifluoropentane
Properties
The following diagram illustrates the logical flow from the compound's name to its structural

formula and resulting molecular weight.
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Core properties of 1,1,1-Trifluoropentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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